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Compound of Interest

Compound Name: Nitrosoethylurethane

Cat. No.: B1206499 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling N-Nitroso-N-ethylurethane (also known as N-ethyl-N-nitrosourea or

ENU). Strict adherence to these guidelines is critical due to the significant health risks

associated with this compound.

Core Hazards and Safety Summary
N-Nitroso-N-ethylurethane is a potent carcinogen, mutagen, and teratogen and must be

handled with extreme caution.[1] It is toxic if swallowed and harmful in contact with skin or if

inhaled. All contact should be minimized to the lowest possible level, as there may be no safe

exposure level.[1] The compound is a light yellow powder or yellow-pink crystal and is sensitive

to moisture and light.[1]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is paramount to ensure user safety. The following table

summarizes the required protective equipment.
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PPE Category Specification Rationale

Hand Protection

Impervious gloves such as

Nitrile or Natural Rubber are

recommended.[1] Always

inspect gloves for defects

before use and wash hands

before and after.[2]

To prevent skin contact, which

can be harmful.

Body Protection

A disposable, solid protective

clothing material such as

Tyvek® is recommended.[1] A

lab coat should be worn over

personal clothing.

To protect the skin from

contamination. Contaminated

clothing should be removed

immediately.[3]

Eye and Face Protection

Use safety glasses with side

shields or goggles that are

tested and approved under

government standards such as

NIOSH (US) or EN 166 (EU).

[2] A face shield may be

necessary for splash-prone

activities.

To protect against splashes

and dust.

Respiratory Protection

Work should be conducted in a

chemical fume hood. If there is

a risk of inhalation, a NIOSH-

approved air-purifying

respirator with an N95 filter or

a powered-air purifying

respirator should be used.[1] A

full-face respirator offers more

protection.[1]

To prevent inhalation of the

powdered compound, which is

a primary route of exposure.[1]

Operational and Handling Plan
A designated and clearly marked area should be established for handling N-Nitroso-N-

ethylurethane.[1]
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Preparation and Handling:

Work Area: Always handle N-Nitroso-N-ethylurethane within a certified chemical fume hood

or a Class I, Type B biological safety hood to minimize inhalation exposure.[1]

Avoid Dust: Do not dry sweep the compound.[1] Handle it carefully to avoid generating dust.

Personal Hygiene: Wash hands thoroughly after handling, and before eating, drinking,

smoking, or using the toilet.[1] Contaminated clothing must be removed immediately.[3]

Spill Response:

Evacuate: Immediately evacuate and secure the area.

Ventilate: Ensure the area is well-ventilated.

Cleanup: For small spills, moisten the spilled material with 5% acetic acid before carefully

transferring it to a sealed, labeled container for disposal.[1][4] Use absorbent paper

dampened with 5% acetic acid to clean the area.[4] Do not use a standard shop vacuum; a

HEPA-filter vacuum is required for cleanup.[1]

Decontaminate: Wash the contaminated surface with 5% acetic acid, followed by a soap and

water solution.[4]

Disposal Plan
N-Nitroso-N-ethylurethane and any contaminated materials must be treated as hazardous

waste.

Waste Collection: All contaminated materials, including gloves, disposable lab coats, and

spill cleanup materials, should be collected in a sealed, clearly labeled, vapor-tight plastic

bag for disposal.[4]

Decontamination of Wastes: An improved procedure for the chemical decontamination of N-

nitroso compounds involves treatment with aluminum:nickel alloy powder in a basic solution.

This method has been shown to achieve at least 99.98% destruction.
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Regulatory Compliance: Contact your institution's environmental health and safety office, the

state Department of Environmental Protection (DEP), or the regional Environmental

Protection Agency (EPA) for specific disposal recommendations.[1]

Emergency First Aid
Inhalation: Move the person to fresh air immediately. If breathing has stopped, begin rescue

breathing. Seek prompt medical attention.[1][4]

Skin Contact: Immediately remove all contaminated clothing.[3] Wash the affected skin with

large amounts of water.[1]

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,

lifting the upper and lower eyelids.[1] Remove contact lenses if present. Seek medical

attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, give one or two glasses of

water to dilute the chemical and seek immediate medical attention.[4]

Workflow for Safe Handling of N-Nitroso-N-
ethylurethane
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Safe Handling Workflow for N-Nitroso-N-ethylurethane
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Caption: Workflow for the safe handling of N-Nitroso-N-ethylurethane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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